2-(1,3-benzothiazol-2-ylsulfanyl)-N-(2-ethyl-6-methylphenyl)acetamide

• Molecular Formula: C18H18N2OS2
• Molecular Weight: 342.5 g/mol
• IUPAC Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-N-(2-ethyl-6-methylphenyl)acetamide
• InChI: InChI=1S/C18H18N2OS2/c1-3-13-8-6-7-12(2)17(13)20-16(21)11-22-18-19-14-9-4-5-10-15(14)23-18/h4-10H,3,11H2,1-2H3,(H,20,21)
• InChI Key: PULVXWNSYLXSBF-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC(=C1NC(=O)CSC2=NC3=CC=CC=C3S2)C

Description

2-(1,3-benzothiazol-2-ylsulfanyl)-N-(2-ethyl-6-methylphenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. The compound is a thiazole derivative and has been found to exhibit a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of 2-(1,3-benzothiazol-2-ylsulfanyl)-N-(2-ethyl-6-methylphenyl)acetamide is not fully understood. However, it is believed that the compound exerts its biological activities through the inhibition of various enzymes and the modulation of various signaling pathways.
Biochemical and Physiological Effects:
2-(1,3-benzothiazol-2-ylsulfanyl)-N-(2-ethyl-6-methylphenyl)acetamide has been found to exhibit a wide range of biochemical and physiological effects. The compound has been found to exhibit potent antibacterial, antifungal, antiviral, anti-inflammatory, and anticancer activities. The compound has also been found to exhibit potent inhibitory activity against a variety of enzymes, including butyrylcholinesterase, acetylcholinesterase, and tyrosinase.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(1,3-benzothiazol-2-ylsulfanyl)-N-(2-ethyl-6-methylphenyl)acetamide in lab experiments include its potent biological activities and its ability to inhibit a variety of enzymes. However, the limitations of using this compound in lab experiments include its potential toxicity and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for the research on 2-(1,3-benzothiazol-2-ylsulfanyl)-N-(2-ethyl-6-methylphenyl)acetamide. One direction is to further investigate the mechanism of action of the compound and to identify its target proteins and signaling pathways. Another direction is to optimize the synthesis method of the compound to improve its yield and purity. Additionally, future research can focus on the development of novel derivatives of the compound with improved biological activities and reduced toxicity. Finally, the potential applications of the compound in the treatment of various diseases, including bacterial and viral infections, inflammation, and cancer, can be further explored.

Synthesis Methods

The synthesis of 2-(1,3-benzothiazol-2-ylsulfanyl)-N-(2-ethyl-6-methylphenyl)acetamide can be achieved through a multi-step process. The first step involves the reaction of 2-mercaptobenzothiazole with ethyl 2-bromoacetate in the presence of a base to yield 2-(2-oxoethyl)-1,3-benzothiazole. The second step involves the reaction of 2-(2-oxoethyl)-1,3-benzothiazole with 2-ethyl-6-methylaniline in the presence of a base to yield the desired product.

Scientific Research Applications

2-(1,3-benzothiazol-2-ylsulfanyl)-N-(2-ethyl-6-methylphenyl)acetamide has been extensively studied for its potential applications in the field of medicinal chemistry. The compound has been found to exhibit a wide range of biological activities, including antibacterial, antifungal, antiviral, anti-inflammatory, and anticancer activities. The compound has also been found to exhibit potent inhibitory activity against a variety of enzymes, including butyrylcholinesterase, acetylcholinesterase, and tyrosinase.